Cyclobutylzinc bromide 0.5M in Tetrahydrofuran
Overview
Description
Cyclobutylzinc bromide 0.5M in Tetrahydrofuran is an organozinc compound . It is often used as a reagent in various chemical reactions .
Synthesis Analysis
Cyclobutylzinc bromide is typically used in C-C bond formation reactions . It can be used in the synthesis of polyfunctional indoles by reacting with various aryldiazonium salts .Molecular Structure Analysis
The molecular formula of this compound is C4H7BrZn . Its molecular weight is 200.38 g/mol .Chemical Reactions Analysis
Cyclobutylzinc bromide is suitable for C-C bond formation . It can be employed for cross-coupling with acid chlorides, aryl halides, and substituted or non-substituted allyl halides . It may also undergo Michael Addition to unsaturated ketones or additions to alkynes .Physical and Chemical Properties Analysis
This compound has a density of 0.984 g/mL at 25 °C . Its molecular weight is 200.38 g/mol .Mechanism of Action
Target of Action
Cyclobutylzinc bromide, also known as bromozinc(1+);cyclobutane, is primarily used in organic synthesis . Its primary targets are acid chlorides , aryl halides , and substituted or non-substituted allyl halides .
Mode of Action
Cyclobutylzinc bromide interacts with its targets through cross-coupling reactions . It can also undergo Michael Addition to unsaturated ketones or additions to alkynes to give substituted dienes .
Biochemical Pathways
It is known to participate incross-coupling reactions and Michael Addition , which are fundamental reactions in organic chemistry .
Result of Action
The result of cyclobutylzinc bromide’s action is the formation of cross-coupled products or substituted dienes . These products are valuable in various fields of organic synthesis.
Action Environment
Cyclobutylzinc bromide is sensitive to environmental conditions. It reacts with water and releases flammable gas . It is packaged under argon in resealable ChemSeal™ bottles . The recommended storage is to keep it cold and store under argon . These precautions help maintain the compound’s stability and efficacy.
Safety and Hazards
Future Directions
As an organozinc compound, Cyclobutylzinc bromide 0.5M in Tetrahydrofuran has potential applications in various chemical reactions, including C-C bond formation and cross-coupling reactions . Its use in the synthesis of polyfunctional indoles suggests potential applications in the development of new pharmaceuticals and other organic compounds .
Properties
IUPAC Name |
bromozinc(1+);cyclobutane |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H7.BrH.Zn/c1-2-4-3-1;;/h1H,2-4H2;1H;/q-1;;+2/p-1 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WNFQEBSVYUDIES-UHFFFAOYSA-M |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C[CH-]C1.[Zn+]Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H7BrZn |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.4 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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